Cas no 313233-80-6 (ethyl 2-(2-chloro-5-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(2-chloro-5-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 313233-80-6
• MF: C₁₈H₁₇ClN₂O₅S
• MW: 408.855982542038
• CID: 1446719
• Update Time: 2025-05-20

ethyl 2-(2-chloro-5-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxylic acid,2-[(2-chloro-5-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-, ethyl ester
• ethyl 2-(2-chloro-5-nitrobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylic acid, 2-[(2-chloro-5-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-, ethyl ester
• ethyl 2-(2-chloro-5-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Inchi： 1S/C18H17ClN2O5S/c1-2-26-18(23)15-11-5-3-4-6-14(11)27-17(15)20-16(22)12-9-10(21(24)25)7-8-13(12)19/h7-9H,2-6H2,1H3,(H,20,22)
• InChI Key： DEYAMPVZZQQXFD-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OCC)=O)=C(NC(=O)C1=CC([N+]([O-])=O)=CC=C1Cl)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 2-(2-chloro-5-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Ethyl 2-(2-chloro-5-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate: A Comprehensive Overview

Ethyl 2-(2-chloro-5-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a complex organic compound with the CAS number 313233-80-6. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom in the ring. The structure of this compound is characterized by a benzothiophene ring system with substituents that include an ethyl ester group and a 2-chloro-5-nitrobenzamido group. These substituents contribute to the compound's unique chemical properties and potential applications in various fields such as pharmaceuticals and materials science.

The benzothiophene core of this compound is a fused bicyclic system consisting of a benzene ring and a thiophene ring. The thiophene ring introduces sulfur into the structure, which can influence the electronic properties of the molecule. The presence of the ethyl ester group at position 3 of the benzothiophene ring suggests that this compound may exhibit ester-related reactivity or solubility characteristics. Additionally, the 2-chloro-5-nitrobenzamido group attached at position 2 introduces electron-withdrawing groups (chlorine and nitro) into the structure, which can enhance the compound's ability to participate in various chemical reactions or interactions.

Recent studies have highlighted the potential of benzothiophene derivatives in drug discovery. For instance, researchers have explored the anti-inflammatory and antioxidant properties of similar compounds. Ethyl 2-(2-chloro-5-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate may exhibit similar biological activities due to its structural features. The nitro group is known to enhance bioavailability and pharmacokinetic properties in certain drugs, while the chloro group can contribute to selectivity and potency.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps likely involve the formation of the benzothiophene ring system followed by functionalization with the ethyl ester and benzamido groups. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize such compounds with higher efficiency and lower environmental impact.

From an application standpoint, ethyl 2-(2-chloro-5-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate could find use in various industries. Its potential applications include serving as an intermediate in pharmaceutical synthesis or as a building block for more complex molecules. The compound's structure also suggests that it may have electronic properties suitable for use in organic electronics or optoelectronic devices.

Looking ahead, further research into this compound could explore its interactions with biological systems and its potential as a therapeutic agent. Understanding its pharmacokinetics, bioavailability, and toxicity profiles will be essential for determining its suitability for medical applications. Additionally, investigating its electronic properties could unlock new opportunities in materials science and technology.